Cas no 6231-51-2 (N-(2-tert-butyl-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3-methoxybenzamide)

• Product Name: N-(2-tert-butyl-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3-methoxybenzamide
• CAS No: 6231-51-2
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 1637264
• PubChem ID: 756303
• Update Time: 2025-04-21

N-(2-tert-butyl-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-tert-butyl-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3-methoxybenzamide
• N-(2-tert-Butyl-5-oxo-2,4,5,6-tetrahydro-5lambda~4~-thieno[3,4-c]pyrazol-3-yl)-3-methoxybenzamide
• Oprea1_471111
• SR-01000547137-1
• 6231-51-2
• DTXSID80977867
• SR-01000547137

• Inchi： 1S/C17H21N3O3S/c1-17(2,3)20-15(13-9-24(22)10-14(13)19-20)18-16(21)11-6-5-7-12(8-11)23-4/h5-8H,9-10H2,1-4H3,(H,18,21)
• InChI Key： PQUZBDBLPHFHSI-UHFFFAOYSA-N
• SMILES： S1(CC2C(C1)=C(NC(C1C=CC=C(C=1)OC)=O)N(C(C)(C)C)N=2)=O

Computed Properties

• Exact Mass: 347.13053
• Monoisotopic Mass: 347.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 515.5°C at 760 mmHg
• Flash Point: 265.6°C
• Refractive Index: 1.657
• PSA: 73.22